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Compound of Interest

Compound Name: Tas-117

Cat. No.: B611162

Essential Safety and Handling Guide for Tas-117

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Tas-117, a potent and selective oral allosteric pan-AKT inhibitor.[1] Given its nature as an
investigational anti-neoplastic agent, stringent adherence to safety protocols is mandatory to
minimize exposure and ensure a safe laboratory environment. This document outlines
procedural guidance for personal protective equipment (PPE), operational handling, and
disposal.

Core Safety Principles

All handling of Tas-117 should be conducted within a designated controlled area, such as a
containment ventilated enclosure (CVE), biological safety cabinet (BSC), or a fume hood, to
prevent aerosolization and contamination. A comprehensive risk assessment should be
performed by your institution's Environmental Health and Safety (EHS) department prior to
commencing any work with this compound.

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary defense against exposure to
hazardous compounds like Tas-117. The following table summarizes the required PPE for
various activities involving this substance.
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Activity

Required PPE

Specifications & Best
Practices

Receiving & Unpacking

Double Chemotherapy Gloves,

Gown, Eye Protection

Inspect for any damage or
spills upon receipt. Unpack in
a designated area. If any sign
of leakage, implement spill
control procedures

immediately.

Weighing & Aliquoting

Double Chememotherapy
Gloves, Gown, Eye Protection,

Respiratory Protection

All manipulations of powdered
Tas-117 must be performed in
a CVE or BSC to contain
airborne particles. Use a fit-

tested N95 or higher respirator.

In Vitro/In Vivo Dosing

Double Chemotherapy Gloves,

Gown, Eye Protection

When preparing solutions,
work within a BSC or fume
hood. For animal studies,
ensure proper handling and
disposal of contaminated

bedding and waste.

Waste Disposal

Double Chemotherapy Gloves,

Gown, Eye Protection

All contaminated materials
must be disposed of as
hazardous waste according to
institutional and local

regulations.

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

» Upon receipt, visually inspect the exterior of the shipping container for any signs of damage

or leakage.

e Don a single pair of chemotherapy-rated gloves and a lab coat.
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o Transport the container to the designated receiving area, preferably within a fume hood or
CVE.

e Don a second pair of chemotherapy gloves and eye protection.
» Carefully open the shipping container and inspect the primary container for integrity.

« |f the primary container is intact, log the material into your chemical inventory and store it
according to the manufacturer's recommendations (typically at controlled room temperature
or as specified).

o If any leakage is observed, treat it as a spill (see Spill Management protocol).
Spill Management:
o Alert personnel in the immediate area and restrict access.

o Don appropriate PPE: double chemotherapy gloves, a disposable gown, eye protection, and
a fit-tested respirator.

» Contain the spill: Use a commercially available chemotherapy spill kit. Cover the spill with
absorbent pads, working from the outside in.

o Clean the area: Once absorbed, carefully collect all contaminated materials into a
designated hazardous waste container. Clean the spill area with an appropriate deactivating
agent, followed by a rinse with water.

o Dispose of waste: All materials used for cleanup must be disposed of as hazardous chemical
waste.

e Report the incident to your EHS department.

Disposal Plan: All materials that have come into contact with Tas-117 are considered
hazardous waste. This includes, but is not limited to:

« Empty vials and primary containers

e Used PPE (gloves, gowns, etc.)
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o Contaminated labware (pipette tips, tubes, etc.)
e Spill cleanup materials
e Animal bedding and carcasses from in vivo studies

All waste must be segregated into clearly labeled, sealed, and puncture-proof containers
designated for hazardous chemical waste. Follow your institution's specific procedures for

hazardous waste pickup and disposal.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE when working with Tas-117.
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Caption: PPE selection workflow for handling Tas-117.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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